Cas no 64666-98-4 (13H-Benzo[d][1,3]dioxolo[6,7]naphtho[1,2-b]pyran-13-one,1,2-dimethoxy-)

• Product Name: 13H-Benzo[d][1,3]dioxolo[6,7]naphtho[1,2-b]pyran-13-one,1,2-dimethoxy-
• CAS No: 64666-98-4
• MF: C₂₀H₁₄O₆
• MW: 350.321566104889
• CID: 505749
• PubChem ID: 196418
• Update Time: 2025-04-19

13H-Benzo[d][1,3]dioxolo[6,7]naphtho[1,2-b]pyran-13-one,1,2-dimethoxy- Chemical and Physical Properties

Names and Identifiers

• 13H-Benzo[d][1,3]dioxolo[6,7]naphtho[1,2-b]pyran-13-one,1,2-dimethoxy-
• Arnottin I
• 64666-98-4
• DTXSID50214938
• 17,18-dimethoxy-5,7,21-trioxapentacyclo[11.8.0.02,10.04,8.014,19]henicosa-1(13),2,4(8),9,11,14(19),15,17-octaen-20-one

• Inchi： 1S/C20H14O6/c1-22-14-6-5-11-12-4-3-10-7-15-16(25-9-24-15)8-13(10)18(12)26-20(21)17(11)19(14)23-2/h3-8H,9H2,1-2H3
• InChI Key： AOYQXCYLRJFNFX-UHFFFAOYSA-N
• SMILES： O1C(C2C(=C(C=CC=2C2C=CC3C=C4C(=CC=3C1=2)OCO4)OC)OC)=O

Computed Properties

• Exact Mass: 350.07902
• Monoisotopic Mass: 350.079
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 26
• Rotatable Bond Count: 2
• Complexity: 552
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 63.2Ų

Experimental Properties

• Density: 1.418
• Boiling Point: 586.3°C at 760 mmHg
• Flash Point: 260.5°C
• Refractive Index: 1.676
• PSA: 63.22

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Naphthopyrans Naphthopyrans
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Naphthopyrans